tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate

• CAS RN: 2703774-29-0
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.3

Description

Tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate (TBOC) is an organic compound that has found its place in a variety of scientific research applications. TBOC is a colorless, odorless, and water-soluble substance which has a wide range of properties that make it an ideal candidate for use in lab experiments. TBOC has been used in a variety of biochemical and physiological studies due to its ability to act as a substrate for enzyme-catalyzed reactions, as well as its ability to act as a ligand for a variety of proteins. TBOC has also been used in the synthesis of a number of compounds, such as peptides, proteins, and other small molecules.

Mechanism of Action

The mechanism of action of tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is not fully understood. However, it is known that tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate binds to proteins, and this binding is thought to be the basis for its ability to act as a substrate for enzyme-catalyzed reactions. tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is also thought to interact with other molecules, such as lipids, carbohydrates, and nucleic acids, and this interaction is thought to be the basis for its ability to act as a ligand for proteins.
Biochemical and Physiological Effects
tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has been studied for its biochemical and physiological effects. tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has been shown to have an inhibitory effect on the metabolism of lipids, carbohydrates, and nucleic acids. In addition, tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has been shown to have an inhibitory effect on the expression of certain genes. tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has also been shown to have an inhibitory effect on the activity of certain enzymes, such as proteases and phosphatases.

Advantages and Limitations for Lab Experiments

Tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has a number of advantages and limitations for use in lab experiments. One of the advantages of tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is its water solubility, which makes it easy to use in a variety of experiments. Additionally, tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is relatively non-toxic and has low volatility, making it an ideal candidate for use in lab experiments. However, tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is not very stable, and it can decompose if it is exposed to high temperatures or to light.

Future Directions

There are a number of potential future directions for the use of tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate in scientific research. One potential direction is the use of tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate as a substrate for enzyme-catalyzed reactions. tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate could also be used as a ligand for proteins, or as a reactant in the synthesis of peptides, proteins, and other small molecules. Additionally, tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate could be used in studies of biochemical and physiological processes, such as the metabolism of lipids and carbohydrates, and the regulation of gene expression. Finally, tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate could be used in the development of new drugs and drug delivery systems.

Synthesis Methods

Tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate is synthesized by the reaction of tert-butyl alcohol and N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate. This reaction is catalyzed by a base, such as pyridine, and is usually carried out at room temperature. The reaction yields a colorless and odorless product, which can then be purified by recrystallization or distillation.

Scientific Research Applications

Tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has been used in a variety of scientific research applications. It has been used as a substrate for enzyme-catalyzed reactions, as a ligand for proteins, and as a reactant in the synthesis of peptides, proteins, and other small molecules. tert-butyl N-{5,5-dimethyl-6-oxospiro[3.3]heptan-2-yl}carbamate has also been used in studies of biochemical and physiological processes, such as the metabolism of lipids and carbohydrates, as well as the regulation of gene expression.